Cas no 2012823-95-7 (3-(4-Fluoropiperidin-1-yl)-3-oxopropanenitrile)

• Product Name: 3-(4-Fluoropiperidin-1-yl)-3-oxopropanenitrile
• CAS No: 2012823-95-7
• MF: C₈H₁₁FN₂O
• MW: 170.184145212173
• CID: 5720863
• PubChem ID: 121200854
• Update Time: 2025-07-30

3-(4-Fluoropiperidin-1-yl)-3-oxopropanenitrile Chemical and Physical Properties

Names and Identifiers

• F1907-4369
• 2012823-95-7
• AKOS026708830
• 3-(4-fluoropiperidin-1-yl)-3-oxopropanenitrile
• 3-(4-Fluoropiperidin-1-yl)-3-oxopropanenitrile

• Inchi： 1S/C8H11FN2O/c9-7-2-5-11(6-3-7)8(12)1-4-10/h7H,1-3,5-6H2
• InChI Key： JAJHJMVJNKGISF-UHFFFAOYSA-N
• SMILES： FC1CCN(C(CC#N)=O)CC1

Computed Properties

• Exact Mass: 170.08554114g/mol
• Monoisotopic Mass: 170.08554114g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 44.1Ų

Additional information on 3-(4-Fluoropiperidin-1-yl)-3-oxopropanenitrile

3-(4-Fluoropiperidin-1-yl)-3-oxopropanenitrile (CAS No. 2012823-95-7): An Overview and Recent Advances

3-(4-Fluoropiperidin-1-yl)-3-oxopropanenitrile (CAS No. 2012823-95-7) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound, characterized by its 4-fluoropiperidine moiety and cyano group, exhibits a range of biological activities that make it a promising candidate for drug development.

The 4-fluoropiperidine moiety is a key structural feature of this compound, contributing to its pharmacological profile. Fluorinated piperidines are known for their ability to modulate various biological targets, including receptors, enzymes, and ion channels. The presence of the cyano group further enhances the compound's reactivity and stability, making it an attractive scaffold for medicinal chemists.

Recent studies have explored the potential of 3-(4-Fluoropiperidin-1-yl)-3-oxopropanenitrile in various therapeutic areas. One notable application is in the treatment of neurological disorders. Research has shown that compounds with similar structures can modulate neurotransmitter systems, such as serotonin and dopamine, which are implicated in conditions like depression and Parkinson's disease. The 4-fluoropiperidine moiety in particular has been associated with improved blood-brain barrier penetration, enhancing the compound's efficacy in central nervous system (CNS) disorders.

In addition to its potential in neurological disorders, 3-(4-Fluoropiperidin-1-yl)-3-oxopropanenitrile has also been investigated for its anti-inflammatory properties. Inflammation is a common underlying factor in many chronic diseases, including arthritis and cardiovascular diseases. Studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines, such as TNF-alpha and IL-6, thereby reducing inflammation and associated tissue damage.

The pharmacokinetic properties of 3-(4-Fluoropiperidin-1-yl)-3-oxopropanenitrile have also been a focus of recent research. Preliminary data suggest that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties. Its high oral bioavailability and low toxicity profile make it an attractive candidate for further clinical development.

Clinical trials are currently underway to evaluate the safety and efficacy of 3-(4-Fluoropiperidin-1-yl)-3-oxopropanenitrile in various indications. Early results from phase I trials have shown promising outcomes, with the compound demonstrating good tolerability and a favorable safety profile. These findings have paved the way for more advanced clinical studies to further validate its therapeutic potential.

In conclusion, 3-(4-Fluoropiperidin-1-yl)-3-oxopropanenitrile (CAS No. 2012823-95-7) represents a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features, combined with favorable pharmacokinetic properties, make it an exciting candidate for drug development. Ongoing research and clinical trials will continue to elucidate its full potential in treating various diseases.